Cas no 1878449-91-2 (4-(3-Methylpyridin-4-yl)-1,3-thiazol-2-amine)
4-(3-Methylpyridin-4-yl)-1,3-thiazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 1878449-91-2
- EN300-1843719
- 4-(3-methylpyridin-4-yl)-1,3-thiazol-2-amine
- 4-(3-Methylpyridin-4-yl)-1,3-thiazol-2-amine
-
- Inchi: 1S/C9H9N3S/c1-6-4-11-3-2-7(6)8-5-13-9(10)12-8/h2-5H,1H3,(H2,10,12)
- InChI Key: AIFCUWVVFZHYSG-UHFFFAOYSA-N
- SMILES: S1C(N)=NC(=C1)C1C=CN=CC=1C
Computed Properties
- Exact Mass: 191.05171847g/mol
- Monoisotopic Mass: 191.05171847g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 80Ų
4-(3-Methylpyridin-4-yl)-1,3-thiazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1843719-0.05g |
4-(3-methylpyridin-4-yl)-1,3-thiazol-2-amine |
1878449-91-2 | 0.05g |
$1200.0 | 2023-05-27 | ||
| Enamine | EN300-1843719-0.1g |
4-(3-methylpyridin-4-yl)-1,3-thiazol-2-amine |
1878449-91-2 | 0.1g |
$1257.0 | 2023-05-27 | ||
| Enamine | EN300-1843719-0.25g |
4-(3-methylpyridin-4-yl)-1,3-thiazol-2-amine |
1878449-91-2 | 0.25g |
$1315.0 | 2023-05-27 | ||
| Enamine | EN300-1843719-0.5g |
4-(3-methylpyridin-4-yl)-1,3-thiazol-2-amine |
1878449-91-2 | 0.5g |
$1372.0 | 2023-05-27 | ||
| Enamine | EN300-1843719-1.0g |
4-(3-methylpyridin-4-yl)-1,3-thiazol-2-amine |
1878449-91-2 | 1g |
$1429.0 | 2023-05-27 | ||
| Enamine | EN300-1843719-2.5g |
4-(3-methylpyridin-4-yl)-1,3-thiazol-2-amine |
1878449-91-2 | 2.5g |
$2800.0 | 2023-05-27 | ||
| Enamine | EN300-1843719-5.0g |
4-(3-methylpyridin-4-yl)-1,3-thiazol-2-amine |
1878449-91-2 | 5g |
$4143.0 | 2023-05-27 | ||
| Enamine | EN300-1843719-10.0g |
4-(3-methylpyridin-4-yl)-1,3-thiazol-2-amine |
1878449-91-2 | 10g |
$6144.0 | 2023-05-27 |
4-(3-Methylpyridin-4-yl)-1,3-thiazol-2-amine Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
Additional information on 4-(3-Methylpyridin-4-yl)-1,3-thiazol-2-amine
4-(3-Methylpyridin-4-yl)-1,3-thiazol-2-amine: An Emerging Compound in Medicinal Chemistry
4-(3-Methylpyridin-4-yl)-1,3-thiazol-2-amine (CAS No. 1878449-91-2) is a promising compound in the field of medicinal chemistry, drawing significant attention for its potential therapeutic applications. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structure of 4-(3-Methylpyridin-4-yl)-1,3-thiazol-2-amine makes it a valuable candidate for further research and development in drug discovery.
The chemical structure of 4-(3-Methylpyridin-4-yl)-1,3-thiazol-2-amine consists of a thiazole ring fused with a 3-methylpyridine moiety. This combination provides a rich platform for exploring its pharmacological properties. Recent studies have highlighted the potential of this compound in various therapeutic areas, particularly in oncology and neurology.
In the context of oncology, 4-(3-Methylpyridin-4-yl)-1,3-thiazol-2-amine has shown promising results in inhibiting the growth of cancer cells. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiproliferative activity against several human cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT116) cells. The mechanism of action is believed to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer.
Beyond its anticancer properties, 4-(3-Methylpyridin-4-yl)-1,3-thiazol-2-amine has also been investigated for its neuroprotective effects. Research conducted at the University of California demonstrated that this compound can protect neurons from oxidative stress and apoptosis induced by various neurotoxins. The neuroprotective activity is attributed to its ability to scavenge free radicals and inhibit the activation of pro-inflammatory cytokines.
The pharmacokinetic profile of 4-(3-Methylpyridin-4-yl)-1,3-thiazol-2-amine has been studied to ensure its suitability for clinical applications. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, making it a viable candidate for further development into therapeutic agents.
In addition to its therapeutic potential, 4-(3-Methylpyridin-4-yl)-1,3-thiazol-2-amine has been explored as a tool compound in chemical biology research. Its ability to selectively modulate specific biological targets makes it useful for understanding complex disease mechanisms and identifying new therapeutic targets. For instance, it has been used to investigate the role of specific kinases in cellular signaling pathways.
The synthesis of 4-(3-Methylpyridin-4-yl)-1,3-thiazol-2-amine has been optimized to improve yield and purity. Various synthetic routes have been reported in the literature, with one notable method involving the reaction of 2-aminothiazole with 4-chloro-N-methylpyridinium chloride in the presence of a base such as potassium carbonate. This method provides a straightforward and efficient way to produce the compound on a larger scale.
The safety profile of 4-(3-Methylpyridin-4-yl)-1,3-thiazol-2-amine is an important consideration for its development as a therapeutic agent. Preclinical toxicology studies have indicated that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.
In conclusion, 4-(3-Methylpyridin-4-yl)-1,3-thiazol-2-amine (CAS No. 1878449-91-2) represents an exciting opportunity in medicinal chemistry. Its diverse biological activities and favorable pharmacological properties make it a promising candidate for further research and development into novel therapeutic agents. As ongoing studies continue to unravel its full potential, this compound is likely to play a significant role in advancing our understanding and treatment of various diseases.
1878449-91-2 (4-(3-Methylpyridin-4-yl)-1,3-thiazol-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)